Cas no 19434-67-4 (Dimethyl 3,4-diphenylthiophene-2,5-dicarboxylate)

• Product name: Dimethyl 3,4-diphenylthiophene-2,5-dicarboxylate
• CAS No: 19434-67-4
• MF: C₂₀H₁₆O₄S
• MW: 352.404
• CID: 2788463
• PubChem ID: 14925381

Dimethyl 3,4-diphenylthiophene-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 3,4-diphenylthiophene-2,5-dicarboxylate
• SCHEMBL68469
• DTXSID60565529
• 19434-67-4

• Inchi： InChI=1S/C20H16O4S/c1-23-19(21)17-15(13-9-5-3-6-10-13)16(14-11-7-4-8-12-14)18(25-17)20(22)24-2/h3-12H,1-2H3
• InChI Key： LLXCQTYFSSLSIC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 352.07693016Da
• Monoisotopic Mass: 352.07693016Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8Ų
• XLogP3: 5.2